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Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-Bromoisoquinoline (CAS No. 1532-97-4). The information herein is intended to equip

laboratory personnel with the knowledge necessary to handle this compound responsibly,

minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification
4-Bromoisoquinoline is classified as a hazardous substance. It is harmful if swallowed or in

contact with skin, causes skin irritation, and serious eye irritation, and may cause respiratory

irritation.[1][2][3]

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3][4]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromoisoquinoline is presented

in the table below.

Property Value Source

Molecular Formula C₉H₆BrN [1]

Molecular Weight 208.05 g/mol [3][4]

Appearance
White to light yellow or beige

solid/crystals
[1]

Melting Point 39 - 44 °C (102.2 - 111.2 °F) [1][2]

Boiling Point 280 - 285 °C (536 - 545 °F) [1][4][5]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[1][4]

Density 1.564 g/cm³ [5]

Exposure Controls and Personal Protection
To minimize exposure to 4-Bromoisoquinoline, the following engineering controls and

personal protective equipment (PPE) should be utilized.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[1]

Personal Protective Equipment (PPE):
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PPE Specification Source

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[1] Lab

coat.

Respiratory Protection

Use a NIOSH/MSHA approved

respirator if dust or aerosols

are generated.

Handling and Storage
Safe Handling Practices:

Avoid contact with skin and eyes.

Do not breathe dust or fumes.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.

Keep containers tightly closed when not in use.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[5]

Keep away from heat, sparks, and open flames.[5]

Store locked up.

Some sources recommend refrigeration (2-8°C).[4]

First Aid Measures
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In the event of exposure to 4-Bromoisoquinoline, the following first aid procedures should be

followed immediately.

Exposure Route First Aid Protocol Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

medical attention if irritation

persists.

[1][6]

Skin Contact

Wash off immediately with

soap and plenty of water while

removing all contaminated

clothing and shoes. Seek

medical attention if irritation

occurs.

[1][6]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. Call

a poison center or doctor if you

feel unwell. If not breathing,

give artificial respiration.

[1][6]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison center or doctor if you

feel unwell.

[2][6]

Fire-Fighting Measures
Extinguishing Media:

Suitable: Water spray, carbon dioxide (CO₂), dry chemical powder, or appropriate foam.[1]
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Unsuitable: No information available.[1]

Fire-Fighting Procedures:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[1][6]

Use water spray to cool fire-exposed containers.

Prevent fire-extinguishing water from contaminating surface water or the ground water

system.

Hazardous Combustion Products:

Carbon oxides (CO, CO₂)

Nitrogen oxides (NOx)

Hydrogen bromide gas

Accidental Release Measures
In the case of a spill, follow these procedures to mitigate the hazard.

Personal Precautions:

Ensure adequate ventilation.[6]

Evacuate personnel to a safe area.

Wear appropriate personal protective equipment (see Section 3).

Environmental Precautions:

Prevent product from entering drains, sewers, or waterways.

Methods for Cleaning Up:

Minor Spills: Sweep up the material, place it in a suitable, labeled container for disposal.

Avoid generating dust.[6]
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Major Spills: Alert the fire department. Contain the spill and collect the material as for a minor

spill.

Experimental Protocols
Cited Experimental Methodologies:

While specific experimental protocols for the generation of the safety data presented are not

detailed in the provided search results, the hazard classifications are based on standardized

testing procedures recognized by regulatory bodies such as the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). These typically involve in vivo or in vitro

studies to assess acute toxicity, skin and eye irritation, and other potential health effects.

Visualizations
The following diagrams illustrate key safety workflows for handling 4-Bromoisoquinoline.
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Initial Response

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Area

Immediately

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill

Sweep Up Solid Material
(Avoid Dust Generation)

Collect in Labeled Container

Decontaminate Spill Area

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of 4-Bromoisoquinoline.
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Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with Soap & Water Flush Eyes for 15 mins Move to Fresh Air Rinse Mouth

Seek Medical Attention

If irritation persists If irritation persists If feeling unwell If feeling unwell

Click to download full resolution via product page

Caption: First aid procedures for exposure to 4-Bromoisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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